Cas no 941906-96-3 (N-(4-fluorophenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide)

• Product Name: N-(4-fluorophenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide
• CAS No: 941906-96-3
• MF: C₂₁H₂₁FN₄O₃
• MW: 396.414848089218
• CID: 5363477
• Update Time: 2025-10-30

N-(4-fluorophenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-[2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]acetamide
• N-(4-fluorophenyl)-2-[2-(4-methoxyphenyl)-4-oxo-1,2,3,3a-tetrahydropyrazolo[1,5-a]pyrazin-5-yl]acetamide
• N-(4-fluorophenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

• Inchi： 1S/C21H21FN4O3/c1-29-17-8-2-14(3-9-17)18-12-19-21(28)25(10-11-26(19)24-18)13-20(27)23-16-6-4-15(22)5-7-16/h2-11,18-19,24H,12-13H2,1H3,(H,23,27)
• InChI Key： AITJJQNOWYVDPV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(CN1C=CN2C(C1=O)CC(C1C=CC(=CC=1)OC)N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 629
• XLogP3: 2.2
• Topological Polar Surface Area: 73.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(4-fluorophenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

Recent Advances in the Study of N-(4-fluorophenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide (CAS: 941906-96-3)

The compound N-(4-fluorophenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide (CAS: 941906-96-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazolo[1,5-a]pyrazine core, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of considerable interest for drug development.

One of the primary areas of investigation has been the compound's role as a potent inhibitor of specific kinase enzymes. Kinases are critical regulators of cellular processes, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 941906-96-3 exhibits high selectivity and potency against certain kinase targets, suggesting its potential as a lead compound for the development of novel kinase inhibitors. These findings are supported by structural analyses, which highlight the compound's ability to bind effectively to the active sites of target kinases.

In addition to its kinase inhibitory activity, recent research has explored the compound's potential in addressing neurodegenerative diseases. Studies have indicated that 941906-96-3 may modulate pathways involved in neuroinflammation and oxidative stress, both of which are key contributors to conditions such as Alzheimer's and Parkinson's diseases. Animal models have shown that the compound can cross the blood-brain barrier and exert neuroprotective effects, further underscoring its therapeutic potential. These findings open new avenues for the development of treatments targeting neurodegenerative disorders.

Pharmacokinetic studies have also been a focal point of recent research. The compound's bioavailability, metabolic stability, and toxicity profile have been evaluated in preclinical models to assess its suitability for further development. Results indicate that 941906-96-3 possesses favorable pharmacokinetic properties, including reasonable oral bioavailability and metabolic stability, although further optimization may be required to minimize potential off-target effects. These studies are critical for advancing the compound toward clinical trials and ensuring its safety and efficacy in human subjects.

Another noteworthy aspect of recent research is the exploration of 941906-96-3's potential in combination therapies. Given its mechanism of action, the compound has been tested in conjunction with other therapeutic agents to evaluate synergistic effects. Early results suggest that combining 941906-96-3 with existing drugs may enhance therapeutic outcomes, particularly in oncology, where resistance to single-agent therapies is a significant challenge. These findings highlight the compound's versatility and its potential to complement current treatment regimens.

Despite these promising developments, challenges remain in the development of 941906-96-3 as a therapeutic agent. Issues such as solubility, formulation stability, and long-term toxicity need to be addressed to facilitate its transition from the laboratory to the clinic. Ongoing research is focused on optimizing the compound's chemical structure to improve its drug-like properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, the compound N-(4-fluorophenyl)-2-2-(4-methoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide (CAS: 941906-96-3) represents a promising candidate for drug development, with potential applications in kinase inhibition, neurodegenerative diseases, and combination therapies. Recent studies have provided valuable insights into its mechanism of action, pharmacokinetics, and therapeutic efficacy, paving the way for further investigation. As research continues, this compound may emerge as a key player in the development of next-generation therapeutics for a range of challenging medical conditions.